Cas no 2680781-05-7 (3,3-dimethyl-1-(2,2,2-trifluoroacetamido)methylcyclobutane-1-carboxylic acid)

• Product Name: 3,3-dimethyl-1-(2,2,2-trifluoroacetamido)methylcyclobutane-1-carboxylic acid
• CAS No: 2680781-05-7
• MF: C₁₀H₁₄F₃NO₃
• MW: 253.218273639679
• CID: 5648612
• PubChem ID: 165920583
• Update Time: 2025-10-22

3,3-dimethyl-1-(2,2,2-trifluoroacetamido)methylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1-[(2,2,2-trifluoroacetamido)methyl]cyclobutane-1-carboxylic acid
• 2680781-05-7
• EN300-28279268
• 3,3-dimethyl-1-(2,2,2-trifluoroacetamido)methylcyclobutane-1-carboxylic acid

• Inchi： 1S/C10H14F3NO3/c1-8(2)3-9(4-8,7(16)17)5-14-6(15)10(11,12)13/h3-5H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： JPCIMWQDPCBWSA-UHFFFAOYSA-N
• SMILES： FC(C(NCC1(C(=O)O)CC(C)(C)C1)=O)(F)F

Computed Properties

• Exact Mass: 253.09257779g/mol
• Monoisotopic Mass: 253.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Additional information on 3,3-dimethyl-1-(2,2,2-trifluoroacetamido)methylcyclobutane-1-carboxylic acid

3,3-Dimethyl-1-(2,2,2-Trifluoroacetamido)Methylcyclobutane-1-Carboxylic Acid: A Comprehensive Overview

3,3-Dimethyl-1-(2,2,2-trifluoroacetamido)methylcyclobutane-1-carboxylic acid (CAS No. 2680781-05-7) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclobutane ring system, which is substituted with a trifluoroacetamido group and two methyl groups. The presence of the trifluoroacetamido group introduces significant electronic and steric effects, making this compound a valuable subject for research in organic synthesis and drug discovery.

The cyclobutane ring in this compound is a key structural feature that contributes to its stability and reactivity. Cyclobutane rings are known for their strained geometry, which can influence the compound's chemical behavior. The substitution pattern of the cyclobutane ring in this compound further enhances its uniqueness. The trifluoroacetamido group attached to the ring introduces fluorine atoms, which are highly electronegative and can significantly alter the electronic properties of the molecule. This makes the compound potentially useful in applications where electron-withdrawing groups are desired.

Recent studies have explored the synthesis and characterization of this compound, focusing on its stability under various conditions. Researchers have reported that the compound exhibits good thermal stability and is resistant to hydrolysis under mild conditions. These properties make it a promising candidate for use in high-performance materials and advanced chemical systems. Additionally, the compound's ability to form stable amide bonds has been highlighted in several publications, suggesting its potential role in peptide synthesis and drug delivery systems.

The trifluoroacetamido group in this compound has been a focal point of recent research due to its unique electronic properties. Fluorinated compounds are increasingly being explored for their applications in pharmaceuticals, agrochemicals, and advanced materials. The presence of fluorine atoms in this compound enhances its lipophilicity and bioavailability, making it an attractive candidate for drug development. Furthermore, the methyl groups attached to the cyclobutane ring provide steric bulk, which can influence the compound's solubility and pharmacokinetic properties.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic acyl substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of similar compounds. For instance, the use of palladium-catalyzed coupling reactions has been reported to facilitate the construction of the amide bond in this molecule. These methods not only improve yield but also enhance the purity of the final product.

The chemical properties of this compound have been extensively studied using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have provided insights into its molecular structure and reactivity under different conditions. For example, ¹H NMR analysis has revealed distinct signals corresponding to the methyl groups on the cyclobutane ring and the trifluoroacetamido group. Similarly, mass spectrometry data has confirmed the molecular weight and fragmentation patterns of this compound.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The combination of fluorine atoms and a cyclobutane ring system makes it a valuable lead molecule for designing novel therapeutic agents. Recent studies have suggested that this compound could serve as a scaffold for developing inhibitors against various enzymes involved in disease pathways. Its unique structure allows for extensive functionalization, enabling researchers to explore diverse chemical space while maintaining core structural integrity.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. The trifluoroacetamido group imparts desirable electronic properties that make it suitable for use in advanced polymers and coatings. Researchers have explored its potential as a building block for constructing fluorinated polymers with enhanced thermal stability and mechanical strength.

The stability of this compound under various environmental conditions has been another area of interest for researchers. Studies have shown that it exhibits excellent resistance to UV degradation and oxidative stress, making it a robust material for outdoor applications such as coatings and adhesives.

Looking ahead, there is significant potential for further exploration into the biological activity of this compound. Its unique structure suggests that it could interact with biological targets in novel ways, offering new avenues for therapeutic intervention. Ongoing research is focused on understanding its pharmacokinetics and toxicity profiles to evaluate its suitability as a drug candidate.

In conclusion,3,3-Dimethyl-1-(2,2,2-trifluoroacetamido)methylcyclobutane-1-carboxylic acid (CAS No. 2680781-05-7) is a versatile organic compound with promising applications across multiple disciplines. Its unique structure combines steric effects with electronic modulation provided by fluorine atoms, making it an attractive target for both academic research and industrial development.